6-chloro-N-[(4-chlorophenyl)(cyclopropyl)methyl]pyridine-3-sulfonamide

• IUPAC Name: 6-chloro-N-[(4-chlorophenyl)-cyclopropylmethyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C15H14Cl2N2O2S/c16-12-5-3-11(4-6-12)15(10-1-2-10)19-22(20,21)13-7-8-14(17)18-9-13/h3-10,15,19H,1-2H2
• InChI Key: LWYQNIWZZJEIDY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2=CC=C(C=C2)Cl)NS(=O)(=O)C3=CN=C(C=C3)Cl
• Molecular Formula: C15H14Cl2N2O2S
• Molecular Weight: 357.3 g/mol

Description

6-chloro-N-[(4-chlorophenyl)(cyclopropyl)methyl]pyridine-3-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as CCMS and is a member of the sulfonamide class of compounds. CCMS has been found to have a variety of biochemical and physiological effects that make it a promising candidate for the development of new drugs.

Scientific Research Applications

CCMS has been found to have a variety of scientific research applications. One of the primary applications of CCMS is in the development of new drugs. CCMS has been found to have potent inhibitory effects on a variety of enzymes, including carbonic anhydrase, which is involved in the regulation of pH in the body. CCMS has also been found to have antitumor and antiviral properties, making it a promising candidate for the development of new cancer and antiviral drugs.

Mechanism of Action

The mechanism of action of CCMS is not fully understood, but it is believed to involve the inhibition of certain enzymes in the body. CCMS has been found to inhibit carbonic anhydrase, which is involved in the regulation of pH in the body. CCMS has also been found to inhibit the activity of certain enzymes involved in the replication of viruses, making it a potential candidate for the development of new antiviral drugs.
Biochemical and Physiological Effects
CCMS has a variety of biochemical and physiological effects. In addition to its inhibitory effects on enzymes, CCMS has been found to have anti-inflammatory properties. CCMS has also been found to have antitumor properties, making it a promising candidate for the development of new cancer drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of CCMS for lab experiments is its potent inhibitory effects on enzymes. This makes CCMS a valuable tool for the study of enzyme function and regulation. However, one limitation of CCMS is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for research on CCMS. One area of research is the development of new drugs based on CCMS. CCMS has been found to have a variety of therapeutic applications, including antiviral and antitumor properties, making it a promising candidate for the development of new drugs. Another area of research is the study of the mechanism of action of CCMS. While the inhibitory effects of CCMS on enzymes are well-established, the exact mechanism of action of CCMS is not fully understood. Further research in this area could lead to a better understanding of how CCMS works and how it can be used to develop new drugs.

Synthesis Methods

The synthesis of CCMS involves the reaction of 6-chloronicotinic acid with cyclopropylmethylamine and 4-chlorobenzaldehyde. The reaction is catalyzed by sodium triacetoxyborohydride and the resulting product is purified using column chromatography. The yield of CCMS is typically around 50% and the compound can be obtained in a white crystalline form.